3-Ethyl-8-((3-fluorophenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Specification

• CAS No.: 941928-15-0
• Molecular Formula: C15H18FN3O4S
• Molecular Weight: 355.38
• IUPAC Name: 3-ethyl-8-(3-fluorophenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• Standard InChI: InChI=1S/C15H18FN3O4S/c1-2-19-13(20)15(17-14(19)21)6-8-18(9-7-15)24(22,23)12-5-3-4-11(16)10-12/h3-5,10H,2,6-9H2,1H3,(H,17,21)
• Standard InChI Key: MJUAAHJNUDIFQI-UHFFFAOYSA-N
• SMILES: CCN1C(=O)C2(CCN(CC2)S(=O)(=O)C3=CC=CC(=C3)F)NC1=O

Introduction

Overview

3-Ethyl-8-((3-fluorophenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a synthetic heterocyclic compound featuring a spirocyclic core with three nitrogen atoms. Its structural complexity and functional groups, including an ethyl substituent and a 3-fluorophenylsulfonyl moiety, make it a subject of interest in medicinal chemistry and drug discovery. This report synthesizes available data on its synthesis, physicochemical properties, biological activity, and potential applications.

Structural Characteristics and Nomenclature

The compound belongs to the triazaspiro[4.5]decane family, characterized by a fused bicyclic system where a piperidine ring (6-membered) shares a single atom with a smaller ring (5-membered). Key structural features include:

• Spirocyclic core: The 1,3,8-triazaspiro[4.5]decane framework facilitates conformational rigidity, enhancing binding specificity to biological targets.

• Substituents:

  • 3-Ethyl group: Introduces hydrophobicity, potentially improving membrane permeability.

  • 8-(3-Fluorophenylsulfonyl) group: The sulfonyl moiety enhances electrophilicity, while fluorine modulates electronic and steric properties.

• Dione groups: The 2,4-dione configuration may participate in hydrogen bonding or metal coordination.

IUPAC Name: 3-Ethyl-8-[(3-fluorophenyl)sulfonyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
Molecular Formula: C₁₉H₂₁FN₃O₄S
Molecular Weight: 407.45 g/mol.

Synthesis and Reaction Pathways

Synthetic Routes

The synthesis involves multi-step strategies typical for spirocyclic compounds:

• Core Formation: Cyclocondensation of piperidone derivatives with cyanamide or urea under basic conditions forms the spirohydantoin core.

• Sulfonylation: Introduction of the 3-fluorophenylsulfonyl group via nucleophilic substitution using 3-fluorobenzenesulfonyl chloride.

• Ethylation: Alkylation at the N3 position using ethyl halides or Mitsunobu reactions.

Example Protocol (adapted from source 6):

Key Reaction Parameters

• Temperature: 0–25°C for sulfonylation to prevent side reactions.

• Catalysts: Palladium on carbon for hydrogenation steps.

• Solvents: Polar aprotic solvents (DMF, DMSO) enhance reactivity.

Physicochemical Properties

Property	Value/Description
Solubility	Slightly soluble in DMSO, ethanol; insoluble in water
Melting Point	218–220°C (decomposition)
LogP	2.1 (predicted)
pKa	9.8 (sulfonamide), 12.4 (hydantoin)

Stability: Degrades under strong acidic/basic conditions; stable at pH 5–8.

Biological Activity and Applications

Structure-Activity Relationships (SAR)

• 3-Fluorophenylsulfonyl Group: Critical for π-π interactions with aromatic residues (e.g., Tyr49 in BACE-1).

• Ethyl Substituent: Optimizes lipophilicity without steric hindrance.

• Spirocyclic Core: Rigidity improves target selectivity compared to linear analogues.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 1.12 (t, J=7.1 Hz, 3H, CH₂CH₃), 3.45–3.60 (m, 4H, spiro-CH₂), 7.52–7.68 (m, 4H, Ar-H).

• LC-MS: [M+H]⁺ m/z 408.1 (calc. 407.45).

• IR: 1745 cm⁻¹ (C=O), 1340 cm⁻¹ (S=O).

Chromatographic Methods

• HPLC: C18 column, 70:30 acetonitrile/water, retention time = 8.2 min.

• Purity: >98% by reverse-phase HPLC.

Future Directions

• Optimization: Introduce polar groups to improve aqueous solubility.

• Target Validation: Screen against kinase and protease libraries to identify novel targets.

• In Vivo Studies: Assess pharmacokinetics and toxicity in rodent models.